Cas no 851980-51-3 (N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide)

• Product Name: N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide
• CAS No: 851980-51-3
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 6579629
• PubChem ID: 7105650
• Update Time: 2025-07-02

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide
• 4H-1-Benzopyran-2-carboxylic acid, 4-oxo-, 2-(4,5-dimethyl-2-benzothiazolyl)hydrazide
• AKOS024590772
• MLS000529895
• 851980-51-3
• SCHEMBL22074661
• cid_7105650
• N''-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxochromene-2-carbohydrazide
• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxochromene-2-carbohydrazide
• BDBM52518
• F0642-3346
• CHEMBL1611573
• SMR000126929
• N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide
• N''-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxidanylidene-chromene-2-carbohydrazide
• N''-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-1-benzopyran-2-carbohydrazide
• N''-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-keto-chromene-2-carbohydrazide
• AB00637256-02

• Inchi： 1S/C19H15N3O3S/c1-10-7-8-16-17(11(10)2)20-19(26-16)22-21-18(24)15-9-13(23)12-5-3-4-6-14(12)25-15/h3-9H,1-2H3,(H,20,22)(H,21,24)
• InChI Key： MLRUOQANEUZACN-UHFFFAOYSA-N
• SMILES： C1(C(NNC2=NC3=C(C)C(C)=CC=C3S2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 365.08341252g/mol
• Monoisotopic Mass: 365.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• pka: 10.81±0.20(Predicted)

Additional information on N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide

Professional Introduction to N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide (CAS No. 851980-51-3)

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 851980-51-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural complexity of this molecule, featuring a 4,5-dimethyl-1,3-benzothiazole moiety linked to a 4H-chromene core, makes it a subject of intense interest for scientists exploring novel therapeutic agents.

The pharmacological relevance of N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide stems from its unique structural features. The benzothiazole ring system is well-known for its role in various bioactive molecules, including antimicrobial and anti-inflammatory agents. The presence of the 4H-chromene scaffold further enhances its potential as a pharmacophore due to its ability to interact with biological targets in multiple ways. This combination of structural elements suggests that the compound may possess multifaceted biological activities, making it a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on developing new derivatives of benzothiazole and chromene compounds due to their demonstrated efficacy in preclinical studies. Studies have shown that these derivatives can modulate various cellular pathways, including those involved in cancer progression, inflammation, and neurodegeneration. The specific substitution pattern in N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide may contribute to its unique pharmacological profile, potentially offering advantages over existing therapeutic options.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The formation of the bond between the 4,5-dimethyl-1,3-benzothiazol-2-yl group and the 4H-chromene core necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step functionalization strategies, are often employed to achieve the desired structure.

The biological evaluation of N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide has revealed intriguing results in several in vitro and in vivo models. Preliminary studies indicate that this compound exhibits potent inhibitory activity against certain enzymes and receptors implicated in disease pathways. For instance, it has shown promise in reducing the activity of inflammatory mediators and inhibiting the proliferation of cancer cells. These findings underscore the potential of this molecule as a lead compound for drug development.

The molecular interactions underlying the biological effects of N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide are being actively investigated using computational methods and spectroscopic techniques. Understanding these interactions at the molecular level is crucial for optimizing the compound's pharmacological properties and improving its bioavailability. Advanced computational models are being employed to predict how this molecule binds to target proteins and modulates cellular processes.

The development of novel pharmaceuticals often involves iterative processes of synthesis and testing to refine both the chemical structure and biological activity of candidate compounds. N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxyo-x-H chromene - 2 - carbohydrazide represents an example of how targeted molecular design can lead to discoveries with significant therapeutic potential. By leveraging cutting-edge synthetic methodologies and biophysical techniques, researchers aim to unlock the full potential of this compound and explore new avenues for treating complex diseases.

The future direction of research on N'-(4 , 5 - dimethyl - 1 , 3 - benzothiazol - 2 - yl ) - 4 - oxo - 4 H - chromene - 2 - carbohydrazide includes further optimization of its chemical structure to enhance its pharmacokinetic properties. This may involve modifications such as altering solubility or improving metabolic stability through strategic functional group changes. Additionally , exploring new synthetic routes could reduce production costs and scalability , making it more feasible for large-scale clinical trials.

In conclusion , N'-( ) (CAS No . 851980 - 51 - 3 ) is a promising chemical entity with significant potential in pharmaceutical applications . Its unique structural features , combined with preliminary evidence of biological activity , make it an exciting subject for further research . As our understanding of molecular interactions continues to evolve , compounds like this one hold great promise for advancing therapeutic strategies across multiple disease areas . The ongoing investigation into its properties will likely contribute valuable insights into drug design principles and pave the way for innovative treatments.